Cas no 359436-88-7 (8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside)

• Product Name: 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside
• CAS No: 359436-88-7
• MF: C₃₂H₃₉NO₁₀
• MW: 597.652770280838
• CID: 920836
• PubChem ID: 71750038
• Update Time: 2025-07-15

8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 8-Methoxycarbonyloctyl2-deoxy-4,6-O-(methoxybenzylidene)-2-phthalimido-b-D-glucopyranoside
• 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside
• 8-Methoxycarbonyloct
• 8-METHOXYCARBONYLOCTYL-2-DEOXY-2-PHTHALIMIDO-4,6-O-(METHOXYBENZYLIDENE)-B-D-GLUCOPYRANOSIDE
• 8-Methoxycarbonyloctyl 2-deoxy-4,6-O-(4-methoxybenzylidene)-2-phthalimido-b-D-glucopyranoside
• 359436-88-7
• 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-beta-D-glucopyranoside
• W-202485
• 8-Methoxycarbonyloctyl 2-deoxy-4,6-O-(methoxybenzylidene)-2-phthalimido-b-D-glucopyranoside
• methyl 9-[[(4aR,6R,7R,8R,8aS)-7-(1,3-dioxoisoindol-2-yl)-8-hydroxy-2-(4-methoxyphenyl)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]nonanoate
• 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-?-D-glucopyranoside

• Inchi： 1S/C32H39NO10/c1-38-21-16-14-20(15-17-21)31-41-19-24-28(43-31)27(35)26(33-29(36)22-11-8-9-12-23(22)30(33)37)32(42-24)40-18-10-6-4-3-5-7-13-25(34)39-2/h8-9,11-12,14-17,24,26-28,31-32,35H,3-7,10,13,18-19H2,1-2H3/t24-,26-,27-,28-,31?,32-/m1/s1
• InChI Key： FQOYSSBKHUIEBE-HAEYGJSNSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC(=CC=1)OC)O2)O)N1C(C2C=CC=CC=2C1=O)=O)OCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 597.25700
• Monoisotopic Mass: 597.25739644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 734.1±60.0 °C at 760 mmHg
• Flash Point: 397.8±32.9 °C
• PSA: 130.06000
• LogP: 3.71800
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside

Professional Introduction to 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside (CAS No. 359436-88-7)

The compound 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside, identified by its CAS number 359436-88-7, represents a sophisticated glycoside derivative with significant potential in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural features and its promising applications in drug development, particularly in the realm of carbohydrate-based therapeutics.

The molecular structure of 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside is characterized by a β-D-glucopyranoside core, which is a common motif in natural glycosides. This core is modified with several functional groups, including an octyl ester at the 8-position, a phthalimido group at the 2-position, and methoxybenzylidene groups at the 4 and 6 positions. These modifications contribute to the compound's distinct chemical properties and biological activities.

The introduction of the octyl ester side chain enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and potentially improving its bioavailability. The phthalimido group, on the other hand, is known for its ability to enhance protease inhibition, which has been leveraged in various drug design strategies. The methoxybenzylidene groups introduce additional hydrophobicity and may contribute to stabilizing the glycoside conformation, thereby affecting its reactivity and biological activity.

In recent years, there has been a growing interest in glycoside derivatives as pharmacological agents due to their diverse biological functions. Glycosides are known to exhibit a wide range of activities, including antiviral, anti-inflammatory, and anticancer properties. The unique structural features of 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a prodrug or drug delivery system. The glucopyranoside core can be designed to release active pharmaceutical ingredients (APIs) in a controlled manner within target tissues or cells. This concept has been explored in various contexts, including tumor-targeted therapy and localized treatment of infections. The modifications present in 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside could be tailored to optimize such release mechanisms.

The phthalimido group has been particularly studied for its role in enhancing drug stability and bioavailability. In some cases, phthalimido-modified compounds have shown improved resistance to metabolic degradation, allowing for longer-lasting therapeutic effects. This property is especially valuable in long-term treatments where sustained drug levels are critical for efficacy.

The methoxybenzylidene groups at the 4 and 6 positions of the glucopyranoside ring may also play a role in modulating biological activity. These groups can interact with biological targets through hydrophobic interactions or participate in hydrogen bonding networks, influencing the compound's binding affinity and specificity. Recent studies have demonstrated that such modifications can significantly alter the pharmacokinetic and pharmacodynamic properties of glycosides.

The synthesis of 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex glycosides more efficiently than ever before, opening up new possibilities for drug discovery.

In conclusion, 8-Methoxycarbonyloctyl-2-deoxy-2-phthalimido-4,6-O-(methoxybenzylidene)-β-D-glucopyranoside (CAS No. 359436-88-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into drug development, particularly in areas such as targeted therapy and controlled release systems. As our understanding of glycoside chemistry continues to evolve, compounds like this are likely to play an increasingly important role in modern medicine.